Cas no 2680795-01-9 (benzyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate)

• Product Name: benzyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate
• CAS No: 2680795-01-9
• MF: C₁₅H₁₆BrF₂NO₂
• MW: 360.193850517273
• CID: 5627230
• PubChem ID: 165924390
• Update Time: 2025-06-10

benzyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299690
• benzyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate
• 2680795-01-9
• benzyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate

• Inchi： 1S/C15H16BrF2NO2/c16-14-7-13(8-14,9-14)15(17,18)10-19-12(20)21-6-11-4-2-1-3-5-11/h1-5H,6-10H2,(H,19,20)
• InChI Key： MAZBXEXUTSBDSP-UHFFFAOYSA-N
• SMILES： BrC12CC(C(CNC(=O)OCC3C=CC=CC=3)(F)F)(C1)C2

Computed Properties

• Exact Mass: 359.03325g/mol
• Monoisotopic Mass: 359.03325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2-{3-bromobicyclo1.1.1pentan-1-yl}-2,2-difluoroethyl)carbamate

Comprehensive Overview of Benzyl N-(2-{3-Bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate (CAS No. 2680795-01-9)

The compound Benzyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate (CAS No. 2680795-01-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the bicyclo[1.1.1]pentane core and difluoroethyl moiety, make it a valuable building block for the synthesis of novel pharmaceuticals and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, where its rigid framework and halogenated substituents could enhance binding affinity and metabolic stability.

One of the most intriguing aspects of this compound is its 3-bromobicyclo[1.1.1]pentane subunit, which is a rare and synthetically challenging motif. This structural element is increasingly being explored in the design of bioactive molecules, as it can mimic aromatic rings while offering improved physicochemical properties. The presence of the carbamate group further expands its utility, enabling facile derivatization for library synthesis in high-throughput screening campaigns. Recent studies have highlighted its role in the development of kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and neurology.

In the context of green chemistry and sustainable synthesis, Benzyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate presents both opportunities and challenges. The incorporation of fluorine atoms is a strategic choice to improve bioavailability and membrane permeability, a trend widely adopted in modern drug design. However, the synthetic route to access this compound often requires meticulous optimization to minimize environmental impact, reflecting the industry's shift toward eco-friendly methodologies. Computational tools like AI-driven retrosynthesis are now being employed to streamline its production, addressing the rising interest in automated chemical synthesis.

The compound's CAS No. 2680795-01-9 is frequently searched in academic and industrial databases, underscoring its relevance in cutting-edge research. Queries often revolve around its spectroscopic data, solubility profiles, and handling precautions, indicating a need for comprehensive technical documentation. Additionally, its potential as a proteolysis-targeting chimera (PROTAC) component has sparked discussions in forums dedicated to degradation-based therapeutics, a hot topic in drug development circles.

From a commercial perspective, Benzyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate is categorized as a high-value intermediate, with suppliers emphasizing its purity and batch-to-batch consistency. The demand for such niche compounds is driven by the pharmaceutical industry's pursuit of first-in-class drugs and personalized medicine. As patent landscapes evolve, this molecule could play a pivotal role in circumventing existing intellectual property barriers, a strategy increasingly adopted by generic and innovator companies alike.

In summary, Benzyl N-(2-{3-bromobicyclo[1.1.1]pentan-1-yl}-2,2-difluoroethyl)carbamate represents a fascinating case study at the intersection of synthetic chemistry and biomedical innovation. Its multifaceted applications, coupled with the technical challenges associated with its preparation, position it as a compound of enduring interest to researchers and developers worldwide.